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Introduction
NuPro®, a yeast extract rich in functional nutrients, is increasingly utilized in the animal feed

industry as a palatability enhancer and a source of high-quality protein.[1][2][3] Derived from a

specific strain of Saccharomyces cerevisiae, NuPro® is characterized by its high concentration

of nucleotides, glutamic acid, free amino acids, peptides, and inositol.[2][3][4] These

components are known to act as potent feeding stimulants, thereby improving feed intake,

which is particularly crucial during critical growth stages and periods of stress, such as post-

weaning in piglets.[5][6][7] This document provides detailed application notes and experimental

protocols for evaluating the efficacy of NuPro® as a palatability enhancer in swine, poultry, and

aquaculture feed formulations.

Mechanism of Action: Enhancing Palatability
through Umami Taste Perception
The palatability-enhancing effects of NuPro® are largely attributed to its high content of

glutamate and nucleotides, which elicit the "umami" or savory taste. This taste perception is

mediated by specific G protein-coupled receptors (GPCRs) located on the taste buds of

animals.[8] The primary receptors involved are the T1R1/T1R3 heterodimer and metabotropic

glutamate receptors (mGluRs).[5][9]
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The binding of glutamate (an amino acid) to the T1R1/T1R3 receptor is significantly enhanced

by the presence of 5'-nucleotides, such as those abundant in NuPro®. This synergistic

interaction amplifies the umami signal, leading to increased feed acceptance and consumption.

[7] The downstream signaling cascade involves the activation of phospholipase C beta 2

(PLCβ2), leading to the release of intracellular calcium and subsequent activation of the

transient receptor potential cation channel subfamily M member 5 (TRPM5).[10][11] This

cascade ultimately results in neurotransmitter release and the perception of a savory taste,

making the feed more appealing to the animal.[11][12]

Data Presentation: Summary of Performance
Improvements
The inclusion of NuPro® in animal diets has been shown to improve key performance

indicators across various species. The following tables summarize the quantitative data from

several studies.

Table 1: Effect of NuPro® on Swine Performance
Parameter Control Diet NuPro® Diet

Percentage
Improvement

Reference(s)

Post-Weaning

Piglets

Average Daily

Gain ( g/day )
Varies

Increased by 6-

21%
14% (average) [6]

Feed Intake (

g/day )
Varies

Increased by 7-

15%

15% (average,

Asia Pacific)
[6]

Liveweight Gain Varies
Increased by

~8%
~8% [6]

Grower-Finisher

Pigs

Days to

Slaughter
139 days 135 days 2.9% reduction [6]
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Table 2: Effect of NuPro® on Poultry Performance
(Broilers)

Parameter Control Diet
NuPro® Diet
(2% inclusion)

Percentage
Improvement

Reference(s)

Starter Phase (1-

7 days)

Feed

Consumption
Varies Higher Not specified [9]

Body Weight

Gain
Varies Higher Not specified [9]

Overall

Performance

Feed Conversion

Ratio
Varies Improved Varies [13][14]

Table 3: Effect of NuPro® on Aquaculture Performance
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Species Parameter Control Diet
NuPro®
Diet

Percentage
Improveme
nt

Reference(s
)

Pacific White

Shrimp

(Litopenaeus

vannamei)

Feed

Conversion

Ratio

Varies
Significantly

Lower

14%

(commercial

trial)

[15]

Tilapia Weight Gain Varies

Outperformed

commercial

diet

Not specified [6]

Rainbow

Trout

(Oncorhynch

us mykiss)

Final Live

Weight (g)
64.01

69.76 (15%

NuPro®)
9.0% [16][17]

Average

Individual

Weight Gain

(g)

39.57
45.27 (15%

NuPro®)
14.4% [16][17]

Experimental Protocols
The following are detailed methodologies for evaluating the palatability and performance-

enhancing effects of NuPro® in swine, poultry, and aquaculture.

Protocol 1: Palatability and Performance Trial in Post-
Weaning Piglets
Objective: To evaluate the effect of NuPro® supplementation on feed intake, growth

performance, and health of weanling pigs.

Methodology:

Animals and Housing:
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Use a total of 64 piglets, weaned at approximately 19-21 days of age, with an initial body

weight of around 10 kg.[9]

House piglets in pens with controlled environmental conditions (temperature, ventilation).

Randomly allocate piglets to one of two dietary treatment groups, ensuring equal

distribution of weight and sex.

Dietary Treatments:

Control Group (T1): A standard basal diet formulated to meet the nutritional requirements

of weanling pigs. This diet can be based on vegetable proteins like potato protein.[9]

NuPro® Group (T2): The basal diet with NuPro® included at a specific percentage, either

as a replacement for another protein source or as an addition. Common inclusion rates

are 1.5% to 5%.[4][9] For a two-phase nursery diet, a 5% inclusion from day 1-14 and

2.5% from day 15-28 can be used.[4]

Experimental Procedure:

The trial duration is typically 28 to 42 days post-weaning.

Provide feed and water ad libitum.

Measure and record feed intake daily for each pen.

Weigh individual piglets at the start of the trial and weekly thereafter to calculate average

daily gain (ADG), feed conversion ratio (FCR), and overall weight gain.

Monitor and record the incidence and severity of diarrhea daily.

Data Analysis:

Analyze the collected data (ADG, feed intake, FCR, incidence of diarrhea) using

appropriate statistical methods, such as a t-test or ANOVA, to determine significant

differences between the control and NuPro® groups.

Protocol 2: Performance Evaluation in Broiler Chickens
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Objective: To assess the impact of NuPro® on the growth performance and feed efficiency of

broiler chickens.

Methodology:

Animals and Housing:

Use day-old male broiler chicks from a commercial strain.

House the chicks in floor pens with fresh litter and provide appropriate heating.

Randomly assign chicks to dietary treatment groups with multiple replicates per treatment

(e.g., 6 replicate groups of 60 birds each).[13]

Dietary Treatments:

Control Group (T1): A standard corn-soybean meal-based broiler starter diet.

NuPro® Treatment Groups:

T2: Control diet with 2% NuPro® for the first 7 days.[13][14]

T3: Control diet with 2% NuPro® for the first 14 days.[13][14]

T4: Control diet with 2% NuPro® for the first 7 days and again during the finisher period

(e.g., days 35-42).[13][14]

Experimental Procedure:

The trial duration is typically 42 days.

Provide feed and water ad libitum.

Measure body weight and feed consumption per pen at regular intervals (e.g., days 7, 14,

21, 35, and 42).

Calculate body weight gain, feed intake, and feed conversion ratio for each period.

Record mortality daily.
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Data Analysis:

Analyze performance data using ANOVA with treatment as the main effect. Use

appropriate post-hoc tests to compare treatment means.

Protocol 3: Feed Preference and Growth Trial in
Aquaculture (Rainbow Trout)
Objective: To determine the effect of replacing fish meal with NuPro® on feed palatability,

growth performance, and feed utilization in rainbow trout.

Methodology:

Animals and Housing:

Use juvenile rainbow trout with an average initial live weight of approximately 24 g.[16][17]

Acclimate the fish to the experimental conditions in tanks within a recirculating aquaculture

system.

Randomly distribute the fish into triplicate groups for each dietary treatment (e.g., 60 fish

per replicate).[16][17]

Dietary Treatments:

Formulate extruded pellet diets (e.g., 2.0 mm).

Control Group (A): A diet containing a standard level of fish meal (e.g., 40%) and no

NuPro®.[16][17]

NuPro® Group B: A diet where a portion of the fish meal is replaced by NuPro® (e.g.,

33% fish meal and 7% NuPro®).[16][17]

NuPro® Group C: A diet with a higher replacement level (e.g., 25% fish meal and 15%

NuPro®).[16][17]

Experimental Procedure:
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The trial duration is 60 days.[16][17]

Feed the fish to apparent satiation multiple times per day (e.g., four times).

Record the daily feed intake for each tank.

Measure the individual weight of all fish at the beginning and end of the experiment to

calculate weight gain, specific growth rate (SGR), and feed conversion ratio (FCR).

Monitor water quality parameters (temperature, dissolved oxygen, pH, ammonia) daily.

Data Analysis:

Analyze the growth performance and feed utilization data using one-way ANOVA. If

significant differences are found, use a multiple comparison test (e.g., Tukey's test) to

identify differences between treatment groups.
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Caption: Umami taste signaling cascade in animal taste receptor cells.
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Experimental Workflow for a Palatability Trial
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Caption: General workflow for an animal feed palatability trial.
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[https://www.benchchem.com/product/b1166724#using-nupro-as-a-palatability-enhancer-in-
animal-feed]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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